Cas no 1174873-10-9 (3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
• CAS No: 1174873-10-9
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• MDL: MFCD12548014
• CID: 3159803
• PubChem ID: 45923663
• Update Time: 2025-05-30

3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3- a]azepine
• AKOS005168986
• ALBB-021631
• 1,3-DIMETHYL-5-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PYRAZOLE
• 3-(1,3-dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-(2,5-dimethylpyrazol-3-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• MFCD12548014
• LS-06539
• H33124
• 5H-1,2,4-triazolo[4,3-a]azepine, 3-(1,3-dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
• 1,3-dimethyl-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole
• EN300-232264
• STL414667
• 1174873-10-9
• 3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

• MDL： MFCD12548014
• Inchi： 1S/C12H17N5/c1-9-8-10(16(2)15-9)12-14-13-11-6-4-3-5-7-17(11)12/h8H,3-7H2,1-2H3
• InChI Key： WEIJGSJHAYDVSR-UHFFFAOYSA-N
• SMILES： N12C(C3=CC(C)=NN3C)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 231.14839556Da
• Monoisotopic Mass: 231.14839556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepine: A Comprehensive Overview

In the ever-evolving landscape of chemical research and development, the compound CAS No. 1174873-10-9, also known as 3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepine, has emerged as a significant molecule of interest in various scientific domains. This compound is a complex organic structure that combines elements of pyrazole and triazoloazepine moieties, making it a subject of intense study for its potential applications in drug discovery and material science.

The pyrazole ring system is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and biological activity. In this compound, the pyrazole moiety is substituted with two methyl groups at positions 1 and 3 of the ring. This substitution pattern not only enhances the stability of the molecule but also introduces unique electronic properties that are critical for its interactions with biological systems. The triazoloazepine core further adds complexity to the structure by introducing a fused ring system that can potentially engage in hydrogen bonding and other non-covalent interactions.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and conformational flexibility of this compound. Studies utilizing density functional theory (DFT) have revealed that the molecule exhibits a high degree of planarity in its pyrazole and triazoloazepine regions, which may facilitate π–π stacking interactions in biological environments. Furthermore, molecular dynamics simulations have shown that the compound maintains a stable conformation under physiological conditions, suggesting its potential as a drug candidate with good bioavailability.

The synthesis of CAS No. 1174873-10-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through condensation reactions followed by subsequent cyclization to form the triazoloazepine core. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for preclinical studies.

Preclinical studies have demonstrated that this compound exhibits promising pharmacological properties across multiple therapeutic areas. For instance, in vitro assays have shown potent inhibitory activity against several enzymes implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary animal studies suggest that the compound may possess anti-inflammatory properties due to its ability to modulate key inflammatory pathways.

One of the most exciting developments related to CAS No. 1174873-10-9 is its potential application in oncology research. Recent studies have identified this compound as a potent inhibitor of certain kinases involved in cancer cell proliferation and metastasis. These findings have prompted further investigations into its efficacy against various cancer models using advanced techniques such as CRISPR-Cas9 gene editing and patient-derived xenografts (PDXs). Early results are highly encouraging and suggest that this compound could serve as a lead molecule for developing novel anticancer therapies.

In terms of toxicity profiles, initial safety assessments indicate that CAS No. 1174873-10-9 has a favorable safety margin when administered at therapeutic doses in animal models. However, further long-term toxicological studies are required to fully understand its safety profile before advancing to clinical trials.

Looking ahead, researchers are exploring various strategies to enhance the pharmacokinetic properties of this compound while maintaining its therapeutic efficacy. These include structural modifications aimed at improving solubility and bioavailability as well as exploring prodrug approaches to optimize delivery mechanisms.